Cas no 81161-27-5 (Aconitane-4,7,8,9,10-pentol,20-ethyl-1,14,16-trimethoxy-, 4-[2-(acetylamino)benzoate], (1a,14a,16b)- (9CI))

• Product name: Aconitane-4,7,8,9,10-pentol,20-ethyl-1,14,16-trimethoxy-, 4-[2-(acetylamino)benzoate], (1a,14a,16b)- (9CI)
• CAS No: 81161-27-5
• MF: C₃₃H₄₆N₂O₁₀
• MW: 630.72574
• CID: 729092
• PubChem ID: 441733

Aconitane-4,7,8,9,10-pentol,20-ethyl-1,14,16-trimethoxy-, 4-[2-(acetylamino)benzoate], (1a,14a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aconitane-4,7,8,9,10-pentol,20-ethyl-1,14,16-trimethoxy-, 4-[2-(acetylamino)benzoate], (1a,14a,16b)- (9CI)
• DTXSID70331616
• Finaconitine
• CHEBI:5061
• [(1R,2R,3R,4S,5R,6S,8S,9R,13S,16S,17R)-11-ethyl-2,3,8,9-tetrahydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-acetamidobenzoate
• Q27106635
• C08684
• 81161-27-5

• Inchi： InChI=1S/C33H46N2O10/c1-6-35-16-28(17-45-26(37)19-9-7-8-10-21(19)34-18(2)36)12-11-24(43-4)32-23(28)15-29(38,27(32)35)30(39)14-22(42-3)20-13-31(32,40)33(30,41)25(20)44-5/h7-10,20,22-25,27,38-41H,6,11-17H2,1-5H3,(H,34,36)/t20-,22+,23-,24+,25+,27?,28+,29-,30+,31-,32+,33+/m1/s1
• InChI Key： IUJWSEFNAUXHTB-PEOOALOTSA-N
• SMILES： CCN1CC2(CCC(C34C2CC(C31)(C5(CC(C6CC4(C5(C6OC)O)O)OC)O)O)OC)COC(=O)C7=CC=CC=C7NC(=O)C

Computed Properties

• Exact Mass: 630.315
• Monoisotopic Mass: 630.315
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 45
• Rotatable Bond Count: 9
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167Ų
• XLogP3: -0.3

Experimental Properties

• Density: 1.42
• Boiling Point: 777.5°C at 760 mmHg
• Flash Point: 424°C
• Refractive Index: 1.644